Cas no 313988-16-8 (Acetic acid, (2,3,5-trimethylphenoxy)-, ethyl ester)

• Product Name: Acetic acid, (2,3,5-trimethylphenoxy)-, ethyl ester
• CAS No: 313988-16-8
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1447121
• PubChem ID: 28940153
• Update Time: 2025-07-15

Acetic acid, (2,3,5-trimethylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,3,5-trimethylphenoxy)-, ethyl ester
• ethyl 2-(2,3,5-trimethylphenoxy)acetate
• 313988-16-8
• MFCD11189538
• ALBB-033435
• Ethyl (2,3,5-trimethylphenoxy)acetate
• FZNOVXBANYNJSI-UHFFFAOYSA-N
• DB-198070
• AKOS009253368
• DTXSID40651833
• LS-12688

• Inchi： 1S/C13H18O3/c1-5-15-13(14)8-16-12-7-9(2)6-10(3)11(12)4/h6-7H,5,8H2,1-4H3
• InChI Key： FZNOVXBANYNJSI-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=CC(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Acetic acid, (2,3,5-trimethylphenoxy)-, ethyl ester

Acetic Acid (2,3,5-Trimethylphenoxy) Ethyl Ester: A Comprehensive Overview

The compound with CAS No 313988-16-8, commonly referred to as Acetic acid (2,3,5-trimethylphenoxy) ethyl ester, is a significant chemical entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and diverse applications across various industries. In recent years, advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its potential uses and mechanisms of action.

Acetic acid (2,3,5-trimethylphenoxy) ethyl ester is characterized by its complex molecular structure, which includes a phenoxy group substituted with three methyl groups at the 2, 3, and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule. The ethyl ester functionality further contributes to its reactivity and solubility characteristics. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable applications of Acetic acid (2,3,5-trimethylphenoxy) ethyl ester is in the field of materials science. Researchers have explored its potential as a precursor for advanced polymers and high-performance materials. For instance, a study published in *Polymer Chemistry* demonstrated that this compound can serve as a building block for synthesizing thermally stable polymers with excellent mechanical properties. The ability to tailor the molecular architecture of such compounds opens up new possibilities for developing materials suited for extreme environmental conditions.

In addition to its role in materials science, Acetic acid (2,3,5-trimethylphenoxy) ethyl ester has also found applications in biotechnology. Recent findings suggest that this compound exhibits bioactivity against certain enzymes and cellular pathways. A research article in *Journal of Medicinal Chemistry* reported that it shows promise as a lead compound for drug discovery efforts targeting specific disease states. Its unique pharmacokinetic profile makes it an attractive candidate for further preclinical studies.

The synthesis of Acetic acid (2,3,5-trimethylphenoxy) ethyl ester involves a multi-step process that typically begins with the preparation of the phenoxy derivative. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound. Such developments underscore the importance of continuous innovation in chemical synthesis to meet growing industrial demands.

From an environmental perspective, Acetic acid (2,3,5-trimethylphenoxy) ethyl ester has been studied for its biodegradability and eco-friendly properties. Research conducted by environmental chemists has shown that under certain conditions, this compound can undergo rapid microbial degradation without leaving harmful residues. This makes it a preferable choice for applications where sustainability is a key consideration.

In conclusion, Acetic acid (2,3,5-trimethylphenoxy) ethyl ester represents a versatile chemical entity with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers working on cutting-edge projects. As research continues to uncover new aspects of its properties and uses, this compound is poised to play an even greater role in shaping future technological advancements.